N-(4-chloro-2-fluorophenyl)-2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H11ClF3N3O2S/c19-10-1-4-15(14(22)7-10)24-16(26)9-28-17-18(27)25(6-5-23-17)11-2-3-12(20)13(21)8-11/h1-8H,9H2,(H,24,26)
• InChI Key: YDJFGRKWYXZGME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=CN=C(C2=O)SCC(=O)NC3=C(C=C(C=C3)Cl)F)F)F
• Molecular Formula: C18H11ClF3N3O2S
• Molecular Weight: 425.8 g/mol
• CAS No.: 900008-01-7

Description

N-(4-chloro-2-fluorophenyl)-2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H11ClF3N3O2S and its molecular weight is 425.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of novel compounds related to N-(4-chloro-2-fluorophenyl)-2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide has been extensively studied. For instance, Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and explored their anti-inflammatory activity, highlighting the compound's potential in medical applications (Sunder & Maleraju, 2013).

Biological Activities and Potential Therapeutic Uses

The research has shown that compounds similar to this compound exhibit various biological activities, including anti-inflammatory and antiplasmodial properties. Mphahlele et al. (2017) synthesized N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides and evaluated them for potential in vitro antiplasmodial properties, highlighting the compound's relevance in addressing diseases like malaria (Mphahlele, M. M. Mmonwa, & Y. Choong, 2017).

Molecular and Crystal Structure Analyses

The molecular and crystal structures of related compounds have been determined to understand their chemical behavior and interaction patterns. Narayana et al. (2016) analyzed the crystal structures of C,N-disubstituted acetamides, providing insights into the molecular interactions that could influence the compound's biological activities (Narayana, H. Yathirajan, R. Rathore, & C. Glidewell, 2016).

Chemical Properties and Interactions

Understanding the chemical properties and interactions of compounds like this compound is crucial for their potential application in drug development and therapeutic interventions. Research by Lee et al. (2007) on 2-(2-Chloro-6-fluorophenyl)acetamides as potent thrombin inhibitors underscores the importance of these compounds in developing new therapeutic agents (Lee, Kreutter, Wenxi Pan, et al., 2007).